Cas no 1256345-56-8 (2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid)

• Product Name: 2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid
• CAS No: 1256345-56-8
• MF: C₉H₁₁BF₃NO₂S
• MW: 265.060351610184
• MDL: MFCD16660276
• CID: 828242
• Update Time: 2026-04-29

2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Propylthio)-5-(trifluoromethyl)pyridin-3-ylboronic acid
• 2-Propylthio-5-trifluoroMethylpyridine-3-boronic acid
• 2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid

• MDL： MFCD16660276

Additional information on 2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid

Comprehensive Overview of 2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid (CAS No. 1256345-56-8)

2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid (CAS No. 1256345-56-8) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and trifluoromethyl group, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its propylthio moiety further enhances its reactivity, making it a versatile intermediate for designing novel bioactive molecules.

The growing demand for boronic acid-based compounds like 2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid is driven by their pivotal role in drug discovery. Researchers are increasingly exploring its potential in targeting enzyme inhibitors and receptor modulators, particularly in oncology and neurology. Recent studies highlight its utility in synthesizing small-molecule therapeutics for conditions such as cancer and inflammatory diseases, aligning with the global trend toward precision medicine.

In the agrochemical sector, this compound’s trifluoromethyl group contributes to the development of next-generation pesticides with improved efficacy and environmental safety. Its ability to act as a ligand or intermediate in catalytic processes has also sparked interest in green chemistry applications, addressing the urgent need for sustainable synthesis methods. This aligns with the rising popularity of search terms like "eco-friendly agrochemicals" and "green synthesis of boronic acids" in scientific literature.

From a material science perspective, 2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid is being investigated for its potential in organic electronics and polymer chemistry. Its electron-withdrawing properties make it a candidate for designing conductive polymers and OLED materials, topics frequently searched by engineers and chemists working on flexible displays and energy storage devices.

The compound’s synthetic accessibility and structural modularity have also made it a subject of computational chemistry studies. Researchers leverage AI-driven molecular modeling to predict its reactivity and optimize its applications, reflecting the intersection of cheminformatics and experimental science. Popular queries such as "boronic acid in drug design" and "computational screening of pyridine derivatives" underscore this trend.

Quality control and analytical characterization of CAS No. 1256345-56-8 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and stability, topics often searched by QC/QA professionals. The compound’s storage conditions (typically under inert atmospheres) and handling protocols are also frequently discussed in technical forums.

In summary, 2-Propylthio-5-trifluoromethylpyridine-3-boronic Acid exemplifies the convergence of multidisciplinary research. Its applications span life sciences, agriculture, and advanced materials, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this boronic acid derivative is poised to remain a focal point in innovation-driven chemistry.